Cas no 2229021-60-5 (1-(3-chloroprop-1-en-2-yl)-3-ethoxybenzene)

• Product Name: 1-(3-chloroprop-1-en-2-yl)-3-ethoxybenzene
• CAS No: 2229021-60-5
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 5943529
• PubChem ID: 165789148
• Update Time: 2025-10-30

1-(3-chloroprop-1-en-2-yl)-3-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloroprop-1-en-2-yl)-3-ethoxybenzene
• EN300-1992150
• 2229021-60-5

• Inchi： 1S/C11H13ClO/c1-3-13-11-6-4-5-10(7-11)9(2)8-12/h4-7H,2-3,8H2,1H3
• InChI Key： AEAXCLASELNGMB-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=CC=C(C=1)OCC

Computed Properties

• Exact Mass: 196.0654927g/mol
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(3-chloroprop-1-en-2-yl)-3-ethoxybenzene

Comprehensive Overview of 1-(3-chloroprop-1-en-2-yl)-3-ethoxybenzene (CAS No. 2229021-60-5)

1-(3-chloroprop-1-en-2-yl)-3-ethoxybenzene (CAS No. 2229021-60-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, often referred to by its IUPAC name or CAS number, features a benzene ring substituted with an ethoxy group and a chloropropenyl moiety. Its molecular formula and structural properties make it a subject of interest for researchers exploring advanced materials, pharmaceutical intermediates, and agrochemical formulations.

In the context of green chemistry and sustainable synthesis, 1-(3-chloroprop-1-en-2-yl)-3-ethoxybenzene has been studied for its potential role in reducing environmental impact. Researchers are investigating its use as a building block for biodegradable polymers or as a precursor in catalyzed reactions that minimize waste. The compound's chloroalkene functionality, combined with the ethoxybenzene framework, offers versatility in organic transformations, making it valuable for fine chemical production.

The synthetic pathways for CAS No. 2229021-60-5 often involve Friedel-Crafts alkylation or cross-coupling reactions, which are topics of high interest in academic research and industrial R&D. Recent publications highlight its utility in ligand design for transition metal catalysts, a hot topic in homogeneous catalysis. This aligns with the growing demand for efficient catalytic systems in API manufacturing and material science.

From an analytical chemistry perspective, 1-(3-chloroprop-1-en-2-yl)-3-ethoxybenzene presents interesting challenges due to its chromatographic behavior and spectroscopic signatures. Modern techniques like HPLC-MS and NMR spectroscopy are frequently employed to characterize its purity and stability, addressing common queries about compound identification and quality control in chemical databases.

The compound's structure-activity relationship (SAR) has also sparked discussions in medicinal chemistry forums, particularly regarding its potential as a pharmacophore in drug discovery. While not a therapeutic agent itself, its molecular scaffold could inspire derivatives targeting neurological pathways or metabolic enzymes—areas dominating biomedical research trends.

In material science, the ethoxybenzene core of CAS 2229021-60-5 contributes to studies on liquid crystals and organic semiconductors, addressing the surge in demand for flexible electronics. Its π-conjugated system and substituent effects are frequently modeled in computational chemistry simulations, a technique gaining traction with AI-assisted molecular design platforms.

Regulatory aspects of 1-(3-chloroprop-1-en-2-yl)-3-ethoxybenzene are often queried in chemical compliance searches. While not classified as hazardous under major GHS standards, proper laboratory handling protocols are emphasized in safety data sheets (SDS), reflecting the broader industry focus on responsible chemical management.

The commercial availability of CAS No. 2229021-60-5 through specialty chemical suppliers has increased, coinciding with the rise of custom synthesis services. This meets the needs of start-ups and research institutions seeking tailor-made compounds for high-throughput screening or method development.

Future prospects for this compound may involve click chemistry applications or bioorthogonal reactions, given its reactive allylic chloride group. Such directions resonate with current interests in bioconjugation techniques for diagnostic probes and targeted drug delivery systems—topics frequently searched in biotechnology circles.